Cas no 7237-34-5 ((2-Hydroxyethyl)triphenylphosphonium bromide)

• Product Name: (2-Hydroxyethyl)triphenylphosphonium bromide
• CAS No: 7237-34-5
• MF: C₂₀H₂₀BrOP
• MW: 387.249965667725
• MDL: MFCD00011901
• CID: 85862
• PubChem ID: 24858331
• Update Time: 2025-05-26

(2-Hydroxyethyl)triphenylphosphonium bromide Chemical and Physical Properties

Names and Identifiers

• (2-Hydroxyethyl)triphenylphosphonium bromide
• 2-hydroxyethyl(triphenyl)phosphanium,bromide
• FT-0604630
• (2-Hydroxyethyl)(triphenyl)phosphonium bromide
• AKOS015913455
• D94675
• DTXSID50369937
• Phosphonium,(2-hydroxyethyl)triphenyl-,bromide(1:1)
• 2-hydroxyethyltriphenylphosphonium bromide
• QZJOQNHOOVSESC-UHFFFAOYSA-M
• SY109401
• 7237-34-5
• (2-hydroxyethyl)triphenyphosphonium bromide
• MFCD00011901
• CS-0094456
• SCHEMBL774204
• 2-hydroxyethyl(triphenyl)phosphanium;bromide
• (2-HYDROXYETHYL)TRIPHENYLPHOSPHONIUMBROMIDE
• (2-hydroxyethyl)triphenylphosphanium bromide
• 2-Hydroxyethyl(triphenyl)phosphonium bromide

• MDL： MFCD00011901
• Inchi： 1S/C20H20OP.BrH/c21-16-17-22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20;/h1-15,21H,16-17H2;1H/q+1;/p-1
• InChI Key： QZJOQNHOOVSESC-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCO
• BRN： 3922741

Computed Properties

• Exact Mass: 386.04400
• Monoisotopic Mass: 386.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.26
• Melting Point: 217-219 °C (lit.)
• Boiling Point: 499.5°C at 760 mmHg
• Flash Point: 255.9°C
• Refractive Index: 1.591
• PSA: 33.82000
• LogP: -0.02320
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water

(2-Hydroxyethyl)triphenylphosphonium bromide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：0-6°C

Additional information on (2-Hydroxyethyl)triphenylphosphonium bromide

Comprehensive Analysis of (2-Hydroxyethyl)triphenylphosphonium bromide (CAS No. 7237-34-5): Properties, Applications, and Innovations

(2-Hydroxyethyl)triphenylphosphonium bromide (CAS No. 7237-34-5) is a quaternary phosphonium salt with significant relevance in organic synthesis, catalysis, and material science. This compound, characterized by its triphenylphosphonium core and hydroxyethyl functional group, has garnered attention for its unique chemical properties and versatile applications. Researchers and industries increasingly explore its potential in green chemistry, phase-transfer catalysis, and ionic liquids, aligning with the global shift toward sustainable methodologies.

The molecular structure of (2-Hydroxyethyl)triphenylphosphonium bromide combines lipophilic (triphenylphosphonium) and hydrophilic (hydroxyethyl) moieties, enabling its use as a phase-transfer catalyst (PTC). This dual nature facilitates reactions in biphasic systems, a key focus in green chemistry to reduce solvent waste. Recent studies highlight its efficiency in nucleophilic substitution reactions and polymerization initiators, addressing the demand for eco-friendly alternatives in synthetic chemistry.

Beyond catalysis, CAS No. 7237-34-5 is pivotal in designing functionalized ionic liquids. Its phosphonium cation exhibits high thermal stability, making it suitable for high-temperature applications like electrolytes in energy storage devices. With the rise of renewable energy technologies, this compound’s role in battery materials and supercapacitors is under active investigation, answering frequent queries on "next-gen energy materials."

In pharmaceuticals, the hydroxyethyl group enhances solubility, prompting research into drug delivery systems. Its cationic nature also shows promise in antimicrobial coatings, a hotspot amid growing concerns over antibiotic resistance. These applications align with searches for "novel antimicrobial agents" and "biocompatible materials," reflecting cross-industry interest.

Handling and storage of (2-Hydroxyethyl)triphenylphosphonium bromide require standard precautions for hygroscopic solids. Its stability under inert conditions ensures consistent performance in lab-scale and industrial processes, a frequent topic in "chemical handling best practices."

Innovations continue to expand its utility, such as coupling with nanotechnology for catalytic nanomaterials or modifying its structure for custom ionic liquids. As industries prioritize sustainability and efficiency, CAS No. 7237-34-5 remains a compound of strategic importance, bridging academic research and industrial applications.